4,5-Dibromobenzene-1,2-diamine-13C6

• Molecular Formula: C6H6Br2N2
• Molecular Weight: 271.89 g/mol
• IUPAC Name: 4,5-dibromo(1,2,3,4,5,6-13C6)cyclohexa-2,4,6-triene-1,2-diamine
• InChI: InChI=1S/C6H6Br2N2/c7-3-1-5(9)6(10)2-4(3)8/h1-2H,9-10H2/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key: TTXGKCVKGXHPRI-IDEBNGHGSA-N
• Isomeric SMILES: [13CH]1=[13C]([13C](=[13CH][13C](=[13C]1Br)Br)N)N
• Canonical SMILES: C1=C(C(=CC(=C1Br)Br)N)N

Description

4,5-Dibromobenzene-1,2-diamine-13C6 is a carbon-13 isotopologue of 4,5-dibromobenzene-1,2-diamine, where all six carbon atoms in the benzene ring are replaced with the stable isotope carbon-12. This compound features bromine substituents at positions 4 and 5 and amine groups at positions 1 and 3. The isotopic labeling enhances its utility in nuclear magnetic resonance (NMR) spectroscopy, particularly for tracking reaction mechanisms or studying molecular interactions due to the distinct ^13C NMR signals . The bromine atoms impart electron-withdrawing effects, influencing reactivity in organic synthesis, ligand formation, or catalysis. Its synthesis typically follows established protocols for brominated aromatic diamines, using 13C-enriched precursors to achieve isotopic purity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Differences

The table below highlights key differences between 4,5-Dibromobenzene-1,2-diamine-13C6 and analogous compounds:

Property	4,5-Dibromobenzene-1,2-diamine-13C6	4,5-Dimethoxybenzene-1,2-diamine (1n)	2α-Ketoesters (3,4a)	Chiral Diene Ligands (4b)
Substituents	Br (electron-withdrawing)	OMe (electron-donating)	Ketone and ester groups	Conjugated dienes with chirality
Isotopic Labeling	13C6 (enhanced NMR detectability)	None	None	None
Primary Application	NMR studies, ligand synthesis	Ligand synthesis, catalysis	Asymmetric synthesis intermediates	Asymmetric catalysis
Reactivity	Moderate nucleophilicity	High nucleophilicity	Electrophilic at ketone	π-bond coordination in metal complexes
Synthetic Complexity	High (due to 13C precursors)	Moderate	Low to moderate	High (chirality introduction)

Key Comparative Analysis

4,5-Dimethoxybenzene-1,2-diamine (1n)

• Electronic Effects : Methoxy groups donate electron density via resonance, increasing the nucleophilicity of the amine groups compared to the brominated analog. This makes 1n more reactive in nucleophilic substitution or condensation reactions .
• Applications : Used in synthesizing chiral ligands (e.g., for transition-metal catalysis) but lacks isotopic labeling, limiting its utility in mechanistic NMR studies.

2α-Ketoesters (3,4a)

• Functional Groups : The ketone and ester moieties enable participation in aldol or Mannich reactions. Unlike the dibromo-diamine, these compounds are electrophilic at the carbonyl carbon.
• Role in Synthesis : Primarily serve as intermediates in asymmetric synthesis, contrasting with the dibromo-diamine’s role as a ligand precursor.

Chiral Diene Ligands (4b)

• Structural Features : Conjugated dienes with chiral centers enable coordination to metals like rhodium or iridium, facilitating asymmetric hydrogenation. The dibromo-diamine lacks π-bonding capacity but offers tunability via bromine’s steric and electronic effects.

NMR Spectroscopy Advantages

The 13C6 labeling in 4,5-Dibromobenzene-1,2-diamine-13C6 provides unambiguous signal assignment in ^13C NMR, critical for tracking reaction pathways. For example, in ligand-metal complexation studies, isotopic labeling helps distinguish ligand signals from background noise .

Challenges and Limitations

• Cost and Accessibility : 13C-enriched precursors increase synthesis costs.
• Toxicity : Brominated aromatics may require stringent handling protocols compared to methoxy analogs.

Q & A

Q. How can researchers integrate this compound into multidimensional studies (e.g., environmental fate or biological interactions)?

• Methodological Answer : Combine experimental data with computational toxicology (QSAR models) to predict biodegradation or bioaccumulation. Use isotopic labeling to trace metabolic pathways in vitro (e.g., liver microsome assays). Validate with tandem MS/MS fragmentation patterns .

Key Methodological Challenges

• Isotopic Purity Assurance : Contamination from non-labeled byproducts requires rigorous NMR/MS validation .
• Reaction Scalability : Bromine’s volatility complicates large-scale synthesis; microreactors may improve yield .
• Data Reproducibility : Standardize solvent grades and catalyst batches to minimize variability .